Cas no 1805690-46-3 (1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one
• CAS No: 1805690-46-3
• MF: C₁₁H₁₁BrF₂O₂S
• MW: 325.16964840889
• CID: 4971603
• Update Time: 2025-06-08

1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2S/c1-6(15)9(12)7-4-3-5-8(17-2)10(7)16-11(13)14/h3-5,9,11H,1-2H3
• InChI Key： SGZHFBSKVZGAQD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1OC(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one

Research Briefing on 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one (CAS: 1805690-46-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one (CAS: 1805690-46-3) as a promising intermediate in drug discovery. This compound, characterized by its unique structural features including a difluoromethoxy and methylthio moiety, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various therapeutic areas.

Studies published in the past year have explored the synthetic pathways and reactivity of 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one. Researchers have demonstrated its utility in nucleophilic substitution reactions, where the bromo and carbonyl groups serve as key functional handles for further derivatization. Notably, its incorporation into heterocyclic scaffolds has shown enhanced pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory activity.

In a recent Journal of Medicinal Chemistry publication, the compound was utilized as a precursor for the development of novel small-molecule inhibitors targeting the JAK-STAT signaling pathway. The study reported that derivatives of 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one exhibited nanomolar potency against JAK2, with improved selectivity profiles compared to existing therapeutics. These findings underscore its potential in addressing unmet medical needs in autoimmune diseases and oncology.

Further investigations have also delved into the compound's metabolic stability and pharmacokinetic properties. In vitro assays using human liver microsomes revealed moderate clearance rates, suggesting the need for structural optimization to enhance bioavailability. However, the presence of the difluoromethoxy group was noted to confer resistance to oxidative metabolism, a feature that could be leveraged in future drug design efforts.

Industry reports indicate growing interest in 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one as a versatile building block for fragment-based drug discovery. Its commercial availability and scalability have positioned it as a valuable asset for pharmaceutical companies engaged in high-throughput screening campaigns. Collaborative efforts between academia and industry are expected to accelerate the exploration of its applications in emerging therapeutic modalities, such as targeted protein degradation.

In conclusion, 1-Bromo-1-(2-(difluoromethoxy)-3-(methylthio)phenyl)propan-2-one (CAS: 1805690-46-3) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its multifaceted reactivity and potential for generating bioactive derivatives make it a compound of sustained interest. Future research should focus on elucidating its mechanism of action in specific biological contexts and optimizing its physicochemical properties for clinical translation.